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Compound of Interest

Compound Name: Aurantiol

Cat. No.: B1584224

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of Aurantiol, a
widely used fragrance ingredient. This document details its viscosity and solubility
characteristics, outlines experimental protocols for their measurement, and presents a visual
representation of its synthesis pathway. All quantitative data is summarized in structured tables
for clarity and ease of comparison.

Core Physical Properties of Aurantiol

Aurantiol, a Schiff base formed from the condensation of hydroxycitronellal and methyl
anthranilate, is a viscous liquid with a characteristic sweet, floral, orange-blossom scent.[1][2]
Its physical state is consistently described as a yellow to orange-red, viscous to very viscous
liquid.[2][3][4]

Quantitative Physical Data

The following table summarizes the key physical properties of Aurantiol based on available
data.
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Property Value Temperature (°C) Reference

Appearance Y?IIOW .to <.)range-red Ambient [5]
sticky liquid

Density L0 i 01 glem? Not Specified [3]
(Predicted)

0.9 g/cm3 20 [6]

1.052 g/mL Not Specified [71[8]

1.06 g/cm3 Not Specified [4]

Specific Gravity 1.0 Not Specified [9]

1.054 Not Specified [718]

Refractive Index 1.540 - 1.552 20 [6]

1.530 - 1.550 20 [10]

1.543 Not Specified [71[8]

Boiling Point s 7rCat 7_60 Not Specified [3][11]
mmHg (Predicted)

162 °C Not Specified [6][12]

161 -163°C Not Specified [10]

Flash Point >93 °C Not Specified [5][11]

97 °C Not Specified [3]

153 °C Not Specified [13]

140 °C Not Specified [6]

Vapour Pressure 0.004 hPa 20 [13]

logP (o/w) 4.8 (OECD 117) Not Specified [13]

5.417 (est) Not Specified [3]

Molecular Formula C1sH27NO3 [3][14]
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Molecular Weight 305.41 g/mol [3]

Viscosity

While consistently described as a "viscous" or "very viscous" liquid, a specific quantitative
viscosity value for Aurantiol is not readily available in the surveyed literature.[2][3][4] The high
viscosity is a notable characteristic, often necessitating dilution for practical handling in
fragrance formulations.[4][15]

Solubility

Aurantiol exhibits solubility in a range of organic solvents commonly used in the fragrance and
cosmetic industries. Its solubility profile is summarized below.

Solvent Solubility Reference

Almost insoluble; Slightly

Water soluble (3.603 mg/L @ 25 °C, [3][16]
est.)

Alcohol (Ethanol) Soluble [3][16]

Fixed Oils Soluble [3]

Mineral OIl Slightly soluble [3]

Glycerol Slightly soluble [3]

Propylene Glycol Poorly soluble [3]

) Soluble (often used as a

Dipropylene Glycol (DPG) ] [15]
diluent)

Paraffin QOil Insoluble [16]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Aurantiol's physical
properties are crucial for reproducible research and development.
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Synthesis of Aurantiol

Aurantiol is synthesized via a condensation reaction between hydroxycitronellal and methyl
anthranilate.[7][8]

Materials:

» Hydroxycitronellal

e Methyl anthranilate

Procedure:

o Accurately weigh equimolar amounts of hydroxycitronellal and methyl anthranilate.
o Combine the reactants in a suitable reaction vessel.

e Heat the mixture to approximately 90-110 °C with stirring.[7]

e Maintain the reaction temperature for a period of 30 minutes to 1 hour to ensure the
completion of the condensation reaction.[7][8]

» During the reaction, water is formed as a byproduct and should be removed, as its presence
can lead to turbidity.[2]

The resulting product is Aurantiol, a viscous liquid.

Measurement of Physical Properties

Density and Specific Gravity: The density and specific gravity of Aurantiol can be determined
using a pycnometer.[8]

Refractive Index: A refractometer is used to measure the refractive index of Aurantiol.[3]

Viscosity Measurement (General Protocol)

Given the viscous nature of Aurantiol, a rotational viscometer is a suitable instrument for
determining its viscosity.[10][17][18][19]
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Equipment:

« Rotational Viscometer (e.g., Brookfield type)
o Appropriate spindle for viscous liquids

o Temperature-controlled water bath

Procedure:

Ensure the viscometer is calibrated using a standard fluid of known viscosity.[17]

e Place a sample of Aurantiol in a suitable container and allow it to equilibrate to the desired
temperature in the water bath. Temperature control is critical as viscosity is highly
temperature-dependent.[20]

o Select a spindle and rotational speed appropriate for the expected viscosity of Aurantiol. For
high viscosity liquids, a smaller spindle and lower speed are generally used.[20]

e Immerse the spindle into the Aurantiol sample to the indicated depth.[17]
» Start the viscometer and allow the reading to stabilize.

e Record the torque reading and convert it to a dynamic viscosity value (in mPa-s or cP) using
the instrument's calibration chart or software.

Solubility Determination (General Protocol)

The shake-flask method is a standard and reliable technique for determining the solubility of a
substance in a given solvent.[1][21][22][23][24]

Equipment:
e Analytical balance
o Shake-flask or sealed vials

o Constant temperature shaker or incubator
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« Filtration apparatus (e.g., syringe filters)

¢ Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)
Procedure:

» Prepare a series of vials for each solvent to be tested.

e Add a measured volume of the solvent to each vial.

» Add an excess amount of Aurantiol to each vial to create a saturated solution.

o Seal the vials and place them in a constant temperature shaker for an extended period (e.qg.,
24-48 hours) to ensure equilibrium is reached.[21][24]

» After shaking, allow the vials to stand to let any undissolved Aurantiol settle.
o Carefully withdraw a sample from the supernatant and filter it to remove any solid particles.

e Quantify the concentration of Aurantiol in the filtered solvent using a pre-calibrated
analytical method.

» The determined concentration represents the solubility of Aurantiol in that solvent at the
specified temperature.

Visualizations
Synthesis of Aurantiol

The following diagram illustrates the condensation reaction for the synthesis of Aurantiol.
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Synthesis of Aurantiol
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Caption: Condensation reaction of Hydroxycitronellal and Methyl Anthranilate to form
Aurantiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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